Cas no 33368-80-8 (Trisulfide, methyl1-propen-1-yl)

Trisulfide, methyl1-propen-1-yl structure
33368-80-8 structure
Product Name:Trisulfide, methyl1-propen-1-yl
CAS No:33368-80-8
MF:C4H8S3
MW:152.301317214966
CID:294190
PubChem ID:5352690
Update Time:2025-04-19

Trisulfide, methyl1-propen-1-yl Chemical and Physical Properties

Names and Identifiers

    • Trisulfide, methyl1-propen-1-yl
    • TRISULFIDE METHYL 1-PROPENYL
    • Methyl propenyltrisulfide
    • Trisulfide, methyl propenyl (8CI)
    • Trisulfide,methyl 1-propenyl (9CI)
    • Methylpropenyl trisulfide
    • Trisulfide, methyl propenyl, (E)-
    • Trisulfide, methyl (1E)-1-propen-1-yl
    • methyl trans-1-propenyl trisulfide
    • Trisulfide, methyl 1-propenyl
    • 33368-80-8
    • (E)-1-Methyl-3-(prop-1-en-1-yl)trisulfane
    • methyl 1-propenyl trisulfide
    • Trisulfide, methyl (1E)-1-propenyl
    • Methyl trans-propenyl trisulfide
    • methyl trans-1-propenyl trisulphide
    • Trisulfide, methyl 1-propenyl, (E)-
    • WPRUFZZPIFLBDG-ONEGZZNKSA-N
    • Methyl 1-propenyl trisulfide, (E)-
    • Methyl-1-propenyl trisulfide
    • Inchi: 1S/C4H8S3/c1-3-4-6-7-5-2/h3-4H,1-2H3/b4-3+
    • InChI Key: WPRUFZZPIFLBDG-ONEGZZNKSA-N
    • SMILES: S(/C=C/C)SSC

Computed Properties

  • Exact Mass: 151.97894
  • Monoisotopic Mass: 151.97881378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 50.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • PSA: 0
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